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Compound of Interest

Compound Name: GH-IX

Cat. No.: B1172645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Protoporphyrin IX (PPIX),

a pivotal tetrapyrrole intermediate in the biosynthesis of heme and chlorophyll. This document

covers its core chemical and physical properties, detailed experimental protocols for its

extraction, purification, and analysis, and its role in key signaling pathways.

Chemical and Physical Data
Protoporphyrin IX is a naturally occurring photosensitizer with the CAS number 553-12-8. Its

fundamental properties are summarized below.

Identifiers and Chemical Formula
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Identifier Value

CAS Number 553-12-8[1]

IUPAC Name
7,12-Diethenyl-3,8,13,17-tetramethylporphyrin-

2,18-dipropanoic acid

Molecular Formula C₃₄H₃₄N₄O₄

Molecular Weight 562.66 g/mol

Canonical SMILES

CC1=C(C2=CC3=C(C(=C(N3)C=C4C(=C(C(=N

4)C=C5C(=C(C(=N5)C=C1N2)C=C)C)CCC(=O)

O)C)C=C)C)CCC(=O)O

InChI Key KSFOVUSSGSKXFI-UJJXFSCMSA-N

Physical and Spectral Properties
Property Value

Appearance Dark violet or purple powder

Melting Point >300 °C (decomposes)

Solubility
Soluble in DMSO. Sparingly soluble in

methanol. Insoluble in water.

UV-Vis Absorption (in 25% HCl) 408 nm (Soret band), 557 nm, 602 nm

Fluorescence Emission ~635 nm

Experimental Protocols
This section outlines detailed methodologies for the extraction, purification, and analysis of

Protoporphyrin IX.

Extraction of Protoporphyrin IX from Eggshells
This protocol describes a common method for extracting Protoporphyrin IX from brown

eggshells.
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Materials:

Brown eggshells

2M Hydrochloric acid (HCl)

Ethyl acetate

Anhydrous sodium sulfate

Buchner funnel and filter paper

Separatory funnel

Rotary evaporator

Procedure:

Crush clean, dry brown eggshells into a fine powder.

In a flask, add the powdered eggshells and cover them with 2M HCl.

Slowly add ethyl acetate while stirring. Continue until the CO₂ evolution ceases.

Filter the mixture using a Buchner funnel to remove the eggshell matrix.

Transfer the filtrate to a separatory funnel. Collect the organic (ethyl acetate) layer.

Wash the organic layer with distilled water.

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the sodium sulfate.

Evaporate the ethyl acetate using a rotary evaporator to obtain the crude Protoporphyrin IX

extract.

Purification by Column Chromatography
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Further purification of the crude extract can be achieved using silica gel column

chromatography.

Materials:

Crude Protoporphyrin IX extract

Silica gel (for column chromatography)

Hexane

Ethyl acetate

Glass column

Procedure:

Prepare a silica gel slurry in hexane and pack it into a glass column.

Dissolve the crude Protoporphyrin IX extract in a minimal amount of ethyl acetate and load it

onto the column.

Elute the column with a gradient of ethyl acetate in hexane. Start with a low percentage of

ethyl acetate and gradually increase the polarity.

Collect the colored fractions. Protoporphyrin IX will elute as a distinct colored band.

Monitor the fractions using UV-Vis spectroscopy to identify the fractions containing pure

Protoporphyrin IX.

Combine the pure fractions and evaporate the solvent to yield purified Protoporphyrin IX.

Analysis by High-Performance Liquid Chromatography
(HPLC)
Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV-Vis or fluorescence detector.
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Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A linear gradient from 20% B to 100% B over 20 minutes.

Flow Rate: 1.0 mL/min.

Injection Volume: 20 µL.

Detection: UV-Vis at 408 nm or fluorescence with excitation at ~400 nm and emission at

~635 nm.

Sample Preparation:

Dissolve a small amount of the purified Protoporphyrin IX in the mobile phase.

Filter the sample through a 0.45 µm syringe filter before injection.

Analysis by Nuclear Magnetic Resonance (NMR)
Spectroscopy
Sample Preparation:

Dissolve 5-10 mg of purified Protoporphyrin IX in approximately 0.7 mL of deuterated

chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

Ensure the sample is fully dissolved. Gentle warming or sonication may be required.

Filter the solution through a glass wool plug into a clean, dry NMR tube.

Acquisition Parameters (¹H NMR):

Spectrometer: 400 MHz or higher.

Pulse Program: Standard single-pulse experiment.
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Number of Scans: 16-64, depending on concentration.

Relaxation Delay: 1-2 seconds.

Acquisition Parameters (¹³C NMR):

Spectrometer: 100 MHz or higher.

Pulse Program: Standard proton-decoupled experiment.

Number of Scans: 1024 or more, as ¹³C has low natural abundance.

Relaxation Delay: 2-5 seconds.

Signaling Pathways and Biological Role
Protoporphyrin IX is a crucial intermediate in the biosynthesis of heme and chlorophylls.[1] Its

accumulation or dysregulation is associated with certain pathological conditions.

Heme Biosynthesis Pathway
Protoporphyrin IX is the immediate precursor to heme. The final step in this pathway involves

the insertion of ferrous iron (Fe²⁺) into the porphyrin ring, a reaction catalyzed by the enzyme

ferrochelatase.[2][3]
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Caption: A simplified diagram of the heme biosynthesis pathway.

Role in Melanogenesis via the cGMP/PKG Signaling
Pathway
Protoporphyrin IX has been shown to stimulate melanogenesis by activating the guanylate

cyclase (GC) / cyclic guanosine monophosphate (cGMP) / protein kinase G (PKG) signaling

pathway.
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Caption: Protoporphyrin IX-induced melanogenesis signaling.

Experimental Workflow Overview
The following diagram provides a logical workflow for the isolation and characterization of

Protoporphyrin IX.
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Caption: General workflow for Protoporphyrin IX experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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